Cas no 31338-08-6 (L-Tryptophan, butylester)

• Product Name: L-Tryptophan, butylester
• CAS No: 31338-08-6
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 306564
• PubChem ID: 11666077
• Update Time: 2025-04-19

L-Tryptophan, butylester Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan, butylester
• butyl (2S)-2-amino-3-(1H-indol-3-yl)propanoate
• LogP
• 31338-08-6
• tryptophan butylester
• L-Tryptophan butyl ester
• SCHEMBL1167928
• Tryptophane Butylester
• tryptophan-butylester
• YBWXYSUDFGURNJ-ZDUSSCGKSA-N
• L-Tryptophan, butyl ester
• DTXSID60185266
• Tryptophan butyl ester

• Inchi： 1S/C15H20N2O2/c1-2-3-8-19-15(18)13(16)9-11-10-17-14-7-5-4-6-12(11)14/h4-7,10,13,17H,2-3,8-9,16H2,1H3/t13-/m0/s1
• InChI Key： YBWXYSUDFGURNJ-ZDUSSCGKSA-N
• SMILES： O(CCCC)C([C@H](CC1=CNC2C=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 260.1526
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• PSA: 68.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives